Cas no 74686-57-0 ((2e)-2-[(hydroxyamino)methylidene]pyridin-3-one)

• Product name: (2e)-2-[(hydroxyamino)methylidene]pyridin-3-one
• CAS No: 74686-57-0
• MF: C₆H₆N₂O₂
• MW: 138.124041080475
• CID: 1769204
• PubChem ID: 258405

(2e)-2-[(hydroxyamino)methylidene]pyridin-3-one Chemical and Physical Properties

Names and Identifiers

• (2e)-2-[(hydroxyamino)methylidene]pyridin-3-one
• NSC87276
• 3-hydroxy-2-pyridinealdoxime
• AC1NSBE9
• 3-hydroxy-2-pyridinealdoxime;
• SCHEMBL16712006
• 74686-57-0
• DTXSID80418306
• 3-hydroxy-pyridine-2-aldoxime
• 2-Pyridinecarbaldehyde oxime, 3-hydroxy-

• Inchi： InChI=1S/C6H6N2O2/c9-6-2-1-3-7-5(6)4-8-10/h1-4,9-10H
• InChI Key： JUOUALUXPLOLFO-UHFFFAOYSA-N
• SMILES： C1=CC(=C(N=C1)C=NO)O

Computed Properties

• Exact Mass: 138.04300
• Monoisotopic Mass: 138.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 65.7Ų

Experimental Properties

• PSA: 65.71000
• LogP: 0.59530